1-(Bromomethyl)-2-(2-fluorophenoxy)benzene

• IUPAC Name: 1-(bromomethyl)-2-(2-fluorophenoxy)benzene
• InChI: InChI=1S/C13H10BrFO/c14-9-10-5-1-3-7-12(10)16-13-8-4-2-6-11(13)15/h1-8H,9H2
• InChI Key: XMLQZXKMEUJKFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CBr)OC2=CC=CC=C2F
• Molecular Formula: C13H10BrFO
• Molecular Weight: 281.12 g/mol

Description

1-(Bromomethyl)-2-(2-fluorophenoxy)benzene, often referred to as BMF, is a chemical compound of interest to scientists and researchers due to its unique properties and potential applications. BMF is a versatile compound, with a wide range of uses in organic synthesis, drug discovery, and laboratory experiments.

Scientific Research Applications

• Radiosynthesis Applications : 1-(Bromomethyl)-2-(2-fluorophenoxy)benzene and its analogues have been used in the radiosynthesis of various compounds. For instance, 1-[18F]Fluoromethyl-4-methyl-benzene was prepared from its bromo analogue, demonstrating the potential of these compounds in developing bifunctional labeling agents used in radiochemistry and imaging studies (Namolingam et al., 2001).

• Fluorescence Properties : The compound has been involved in studies exploring fluorescence properties. For example, the synthesis and investigation of fluorescence properties in solution and solid state of 1-Bromo-4-(2,2-diphenylvinyl) benzene show potential applications in photoluminescence (Liang Zuo-qi, 2015).

• Electrochemical Reduction Applications : The electrochemical reduction of 1,2-bis(bromomethyl)benzene in the presence of other compounds demonstrated its use in green electro-synthesis, highlighting its role in the development of new organic synthesis methodologies (Habibi et al., 2014).

• Organometallic Synthesis : The compound and its derivatives have been utilized in organometallic synthesis. For instance, 1-Bromo-3,5-bis(trifluoromethyl)benzene, a related compound, has been used as a starting material for creating various synthetically useful organometallic intermediates (Porwisiak & Schlosser, 1996).

• In Coordination Chemistry : The compound has been explored in the coordination chemistry of fluorocarbons. Studies involving the synthesis of fluorocryptands and their metal ion complexes point towards its applicability in designing new materials with specific chemical properties (Plenio et al., 1997).

• X-ray Structure Determination : The compound has been used in studies focusing on the X-ray structure determination of various substituted benzenes. This aids in understanding molecular structures and interactions, crucial in fields like crystallography and material science (Jones et al., 2012).